Cas no 866039-18-1 (N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno2,3-bpyridin-2-ylurea)

• Product Name: N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno2,3-bpyridin-2-ylurea
• CAS No: 866039-18-1
• MF: C₂₀H₁₇ClN₄OS
• MW: 396.893181562424
• MDL: MFCD04125656
• CID: 4662427
• Update Time: 2025-07-10

N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno2,3-bpyridin-2-ylurea Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-N'-[4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]urea
• N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno2,3-bpyridin-2-ylurea

• MDL： MFCD04125656
• Inchi： 1S/C20H17ClN4OS/c1-12-11-13(2)22-18-16(12)17(25-9-3-4-10-25)19(27-18)24-20(26)23-15-7-5-14(21)6-8-15/h3-11H,1-2H3,(H2,23,24,26)
• InChI Key： XYEIUKGVJAZQHR-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NC1SC2=NC(C)=CC(C)=C2C=1N1C=CC=C1)=O

Additional information on N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno2,3-bpyridin-2-ylurea

N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-ylurea (CAS No. 866039-18-1): A Comprehensive Overview

N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-ylurea (CAS No. 866039-18-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the thienopyridine family and possesses a unique structural framework that includes a thieno[2,3-b]pyridine core and a urea moiety. The presence of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various therapeutic applications.

The thienopyridine scaffold is well-known for its ability to modulate various biological targets, including enzymes and receptors. In the case of N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-ylurea, the compound's structure suggests potential interactions with specific protein targets involved in signal transduction pathways. Recent studies have highlighted the importance of such compounds in the development of novel drugs for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The urea moiety in this compound is particularly noteworthy. Ureas are known for their ability to form hydrogen bonds and interact with biological macromolecules, which can enhance the compound's binding affinity and selectivity. This property is crucial for optimizing the pharmacological profile of drug candidates. Additionally, the presence of the 4-chlorophenyl and 4,6-dimethyl substituents can influence the compound's solubility, stability, and metabolic properties, all of which are important considerations in drug design.

In terms of its biological activity, N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-ylurea has been shown to exhibit potent inhibitory effects on specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit kinases involved in cell proliferation and survival pathways. This makes it a potential lead compound for developing anti-cancer drugs. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been explored in the context of neurodegenerative diseases, where it may help modulate neurotransmitter release and receptor signaling.

The synthesis of N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-ylurea involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the thienopyridine core through a series of coupling reactions. Subsequent steps involve the introduction of the urea moiety and the substitution groups to achieve the desired final structure. Advances in synthetic methodologies have made it possible to produce this compound with high efficiency and reproducibility.

Clinical trials involving compounds with similar structures have provided valuable insights into their safety and efficacy profiles. For example, thienopyridines such as clopidogrel have been successfully used as antiplatelet agents in cardiovascular disease management. While N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-ylurea is still in preclinical stages, its unique structural features suggest that it may offer improved therapeutic benefits compared to existing drugs.

In conclusion, N-(4-Chlorophenyl)-N'-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-ylurea (CAS No. 866039-18-1) represents a promising candidate in the development of novel therapeutic agents. Its structural complexity and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing medical treatments in various disease areas.